Cas no 194086-70-9 (6-Methyl-2-heptyl isothiocyanate)

6-Methyl-2-heptyl isothiocyanate Properties

Names and Identifiers

• Heptane,2-isothiocyanato-6-methyl-
• 6-Methyl-2-heptyl isothiocyanate
• 2-isothiocyanato-6-methylheptane
• DTXSID90374944
• FS-4772
• Azidomethylphenylsulfide
• 1,5-dimethylhexyl isothiocyanate
• 6-Methyl-2-heptyl isothiocyanate,
• AKOS010733734
• MFCD00060392
• FT-0682105
• DIYVEJXQDMOGEL-UHFFFAOYSA-N
• SCHEMBL6892191
• 194086-70-9
• 6-Methyl-2-heptyl isothiocyate, 99%
• DB-359596
• 6-Methyl-2-heptylisothiocyanate
• +Expand

• MDL： MFCD00060392
• InChIKey： DIYVEJXQDMOGEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NS/c1-8(2)5-4-6-9(3)10-7-11/h8-9H,4-6H2,1-3H3
• SMILES： CC(C)CCCC(C)N=C=S

Computed Properties

• Exact Mass: 171.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 171.10817072g/mol
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• LogP: 3.30400
• PSA: 44.45000
• Boiling Point: 103°C 20mm
• Density: 0,9 g/cm3

6-Methyl-2-heptyl isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

6-Methyl-2-heptyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%